Cas no 73614-35-4 (L-Cysteine,N-acetyl-S-(2-carboxypropyl)-)

L-Cysteine,N-acetyl-S-(2-carboxypropyl)- structure
73614-35-4 structure
Product Name:L-Cysteine,N-acetyl-S-(2-carboxypropyl)-
CAS No:73614-35-4
MF:C9H15NO5S
MW:249.284101724625
CID:566184
PubChem ID:175510
Update Time:2025-04-19

L-Cysteine,N-acetyl-S-(2-carboxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,N-acetyl-S-(2-carboxypropyl)-
    • N-acetyl-S-(2-carboxypropyl)cysteine
    • N-acetyl-S-(2-carboxypropyl) cysteine
    • 73614-35-4
    • 3-[(2R)-2-acetamido-2-carboxyethyl]sulfanyl-2-methylpropanoic acid
    • NACPC
    • AB66036
    • DTXSID00994399
    • Propanoic acid, 3-((2-(acetylamino)-2-carboxyethyl)thio)-2-methyl-
    • 910898-81-6
    • SCHEMBL22413244
    • S-(2-Carboxypropyl)-N-(1-hydroxyethylidene)cysteine
    • (2R)-2-ACETAMIDO-3-(2-CARBOXYPROPYLTHIO)PROPANOIC ACID
    • N-Acetyl-S-(2-carboxypropyl)-L-cysteine dicyclohexylammonium salt
    • Inchi: 1S/C9H15NO5S/c1-5(8(12)13)3-16-4-7(9(14)15)10-6(2)11/h5,7H,3-4H2,1-2H3,(H,10,11)(H,12,13)(H,14,15)/t5?,7-/m0/s1
    • InChI Key: NCVHUCCOTCVUCB-MSZQBOFLSA-N
    • SMILES: S(C[C@@H](C(=O)O)NC(C)=O)CC(C(=O)O)C

Computed Properties

  • Exact Mass: 249.06709375g/mol
  • Monoisotopic Mass: 249.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 129Ų
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